Cas no 744257-62-3 (2-Fluoro-4-iodo-3-(2-methylallyl)pyridine)

• Product Name: 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine
• CAS No: 744257-62-3
• MF: C₉H₉FIN
• MW: 277.07733798027
• CID: 541055
• PubChem ID: 12136740
• Update Time: 2025-05-27

2-Fluoro-4-iodo-3-(2-methylallyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine
• 2-fluoro-4-iodo-3-(2-methylprop-2-enyl)pyridine
• 744257-62-3
• 2-Fluoro-4-iodo-3-(2-methylprop-2-en-1-yl)pyridine
• DTXSID60478286

• Inchi： 1S/C9H9FIN/c1-6(2)5-7-8(11)3-4-12-9(7)10/h3-4H,1,5H2,2H3
• InChI Key： WBTSDNRMQNORFD-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1CC(=C)C)F

Computed Properties

• Exact Mass: 276.97638g/mol
• Monoisotopic Mass: 276.97638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine

Introduction to 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine (CAS No. 744257-62-3)

2-Fluoro-4-iodo-3-(2-methylallyl)pyridine (CAS No. 744257-62-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a fluoro, iodo, and 2-methylallyl group. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a pyridine derivative, followed by the introduction of the fluoro and iodo substituents through selective halogenation reactions. The final step involves the addition of the 2-methylallyl group, often achieved via a palladium-catalyzed cross-coupling reaction. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In recent years, 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. The presence of the fluoro and iodo groups can significantly influence the pharmacological properties of the final product, such as its binding affinity to specific receptors or enzymes. For instance, studies have shown that compounds derived from 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine exhibit potent activity against various cancer cell lines, making them promising candidates for anticancer drug development.

Beyond its role in cancer research, 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine has also shown potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties are attributed to the unique electronic and steric effects imparted by the fluoro and iodo substituents, which can influence the conformational flexibility and reactivity of the molecule.

The pharmacokinetic profile of 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine is another critical aspect that has been explored in recent studies. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active in vivo for extended periods. These characteristics are essential for developing drugs with optimal therapeutic efficacy and minimal side effects.

In addition to its medicinal applications, 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine has also found use in other scientific fields. For instance, it serves as a valuable probe molecule in chemical biology studies aimed at understanding protein-ligand interactions and signaling pathways. The ability to selectively label proteins with this compound can provide insights into their structure and function at the molecular level.

The safety profile of 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not pose significant safety concerns when handled appropriately.

In conclusion, 2-Fluoro-4-iodo-3-(2-methylallyl)pyridine (CAS No. 744257-62-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and favorable chemical properties make it an invaluable tool for advancing our understanding of biological systems and developing new therapeutic agents. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.